Cas no 2256-27-1 (10H-Phenothiazine-10-propanamine, N,N,beta-trimethyl-, (R)-)
2256-27-1 structure
Product Name:10H-Phenothiazine-10-propanamine, N,N,beta-trimethyl-, (R)-
CAS No:2256-27-1
MF:C18H22N2S
MW:298.445683002472
CID:250304
Update Time:2024-11-26
10H-Phenothiazine-10-propanamine, N,N,beta-trimethyl-, (R)- Chemical and Physical Properties
Names and Identifiers
-
- 10H-Phenothiazine-10-propanamine,N,N,b-trimethyl-, (bR)-
- (-)-Alimemazine
- (-)-Trimeprazine
- 10H-Phenothiazine-10-propanamine,N,N,b-trimethyl-, (R)-
- Phenothiazine,10-[3-(dimethylamino)-2-methylpropyl]-, (-)- (8CI)
- (R)-Trimeprazine
- 5CC6O389DK
- Alimemazine, (R)-
- Trimeprazine, (R)-
- Phenothiazine, 10-(3-(dimethylamino)-2-methylpropyl)-, (-)-
- Q27261830
- 10H-Phenothiazine-10-propanamine, N,N,beta-trimethyl-, (R)-
-
- Inchi: 1S/C18H22N2S/c1-14(12-19(2)3)13-20-15-8-4-6-10-17(15)21-18-11-7-5-9-16(18)20/h4-11,14H,12-13H2,1-3H3/t14-/m1/s1
- InChI Key: ZZHLYYDVIOPZBE-CQSZACIVSA-N
- SMILES: S1C2C=CC=CC=2N(C2C=CC=CC1=2)C[C@H](C)CN(C)C
Computed Properties
- Exact Mass: 298.15
- Monoisotopic Mass: 298.15
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 31.8
Experimental Properties
- Color/Form: Solid powder
10H-Phenothiazine-10-propanamine, N,N,beta-trimethyl-, (R)- Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
10H-Phenothiazine-10-propanamine, N,N,beta-trimethyl-, (R)- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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